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Compound of Interest

Compound Name: 2-(4-Methylphenyl)morpholine

Cat. No.: B1352103

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Methylphenyl)morpholine, also known as 2-(p-tolyl)morpholine, is a heterocyclic building
block of significant interest in medicinal chemistry and organic synthesis. The morpholine
scaffold is a privileged structure in drug discovery, known for improving the pharmacokinetic
properties of molecules, such as aqueous solubility and metabolic stability. The incorporation of
a 4-methylphenyl (p-tolyl) group at the 2-position introduces a lipophilic aromatic moiety that
can engage in specific binding interactions with biological targets. This document provides
detailed application notes on the utility of 2-(4-Methylphenyl)morpholine and protocols for its
synthesis, serving as a comprehensive resource for its application in research and
development.

Applications in Medicinal Chemistry and Drug
Discovery

The 2-arylmorpholine structural motif is a key component in a variety of biologically active
compounds. While specific applications of 2-(4-Methylphenyl)morpholine are emerging, its
structural analogs are well-documented as modulators of central nervous system (CNS)
targets. The primary application of this building block lies in the synthesis of novel therapeutic
agents, particularly those targeting monoamine transporters and other receptors in the CNS.
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Key Application Areas:

o CNS-Active Agents: Phenylmorpholine derivatives are known to interact with dopamine,
norepinephrine, and serotonin transporters.[1] The synthesis of analogs of 2-(4-
Methylphenyl)morpholine can lead to the discovery of novel stimulants, antidepressants,
and treatments for neurodegenerative diseases.[2]

o Serotonin and Norepinephrine Reuptake Inhibitors (SNRIs): The benzyl morpholine scaffold
is a core component of potent SNRIs.[1] By utilizing 2-(4-Methylphenyl)morpholine,
medicinal chemists can explore new chemical space for the development of next-generation
antidepressants and anxiolytics.

e Enzyme Inhibitors: The morpholine ring can act as a key interacting element in the active
sites of various enzymes.[2] Derivatives of 2-(4-Methylphenyl)morpholine could be
investigated as inhibitors for kinases, proteases, or other enzymes implicated in disease.

A logical workflow for the utilization of 2-(4-Methylphenyl)morpholine as a building block in a
drug discovery program is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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